Cas no 1706434-92-5 (methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate)

Methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate is a spirocyclic compound featuring a fused diazaspiro[3.4]octane core with two carbonyl functionalities at positions 5 and 7. The ester group at the 2-position enhances its reactivity, making it a versatile intermediate in organic synthesis. Its rigid spirocyclic structure contributes to stereochemical control in reactions, while the diketone moiety offers potential for further functionalization. This compound is particularly useful in the development of pharmacologically active molecules, where its scaffold can serve as a constrained building block. Its synthetic utility is underscored by its compatibility with a range of transformations, including nucleophilic additions and cyclizations.
methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate structure
1706434-92-5 structure
Product Name:methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate
CAS No:1706434-92-5
MF:C8H10N2O4
MW:198.176002025604
CID:6089140
PubChem ID:99989353
Update Time:2026-03-11

methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate
    • Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate
    • 5,7-Diazaspiro[3.4]octane-2-carboxylic acid, 6,8-dioxo-, methyl ester
    • A926833
    • Methyl6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate
    • 1706434-92-5
    • Inchi: 1S/C8H10N2O4/c1-14-5(11)4-2-8(3-4)6(12)9-7(13)10-8/h4H,2-3H2,1H3,(H2,9,10,12,13)
    • InChI Key: SDCPUXMCYLFOGN-UHFFFAOYSA-N
    • SMILES: C1C2(C(=O)NC(=O)N2)CC1C(OC)=O

Computed Properties

  • Exact Mass: 198.06405680g/mol
  • Monoisotopic Mass: 198.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • pka: 9.75±0.40(Predicted)

methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM211563-1g
Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate
1706434-92-5 97%
1g
$673 2021-08-04
Chemenu
CM211563-5g
Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate
1706434-92-5 97%
5g
$1388 2021-08-04
Chemenu
CM211563-10g
Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate
1706434-92-5 97%
10g
$1907 2021-08-04
Chemenu
CM211563-1g
Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate
1706434-92-5 97%
1g
$*** 2023-03-30
Ambeed
A226702-1g
Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate
1706434-92-5 97%
1g
$720.0 2024-04-23

methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate Related Literature

Additional information on methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate

Methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate (CAS No. 1706434-92-5): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate (CAS No. 1706434-92-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have been extensively studied for their diverse biological activities.

The chemical structure of methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate is particularly noteworthy due to the presence of a spirocyclic core and multiple functional groups, including the carboxylate ester and the dioxo functionalities. These features contribute to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of spirocyclic compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that spirocyclic compounds like methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate exhibit potent anti-inflammatory and anti-cancer properties. The unique conformational flexibility of these compounds allows them to interact with multiple biological targets, enhancing their therapeutic potential.

In addition to its biological activities, the synthetic accessibility of methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate has been a subject of interest for chemists. A recent synthetic route developed by a research group at the University of California involved a series of efficient and scalable reactions, including ring-closing metathesis and selective oxidation steps. This synthetic strategy not only simplifies the preparation of the compound but also opens up possibilities for the synthesis of related analogs with modified functionalities.

The pharmacokinetic properties of methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate have also been investigated in preclinical studies. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it shows good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use as an oral therapeutic agent.

Furthermore, the safety profile of methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate has been evaluated in several toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile further supports its potential for clinical development.

In conclusion, methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate (CAS No. 1706434-92-5) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique structural features, synthetic accessibility, favorable pharmacokinetic properties, and safety profile make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.